Cas no 142631-45-6 (Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-,(2'S,3S,3'S,3'aS,4aS,6'S,6aS,6bS,7'aS,11aS,11bS)-)

• Product Name: Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-,(2'S,3S,3'S,3'aS,4aS,6'S,6aS,6bS,7'aS,11aS,11bS)-
• CAS No: 142631-45-6
• MF: C₂₇H₄₁NO₃
• MW: 427.619348287582
• CID: 206436
• PubChem ID: 197469
• Update Time: 2025-04-19

Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-,(2'S,3S,3'S,3'aS,4aS,6'S,6aS,6bS,7'aS,11aS,11bS)- Chemical and Physical Properties

Names and Identifiers

• Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-,(2'S,3S,3'S,3'aS,4aS,6'S,6aS,6bS,7'aS,11aS,11bS)-
• (3S,3'S,3'aS,4aS,6'S,6aS,6bS,7'aS,9S,11aS,11bS)-3-hydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,4a,5,6,6a,6b,7,8,11a-dodecahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-11
• Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6...
• Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadec
• Spiro[9H-benzo[a]fluorene-9,2'(3'H)-furo[3,2-b]pyridin]-11(1H)-one,2,3,3'a,4,4',4a,5,5',6,6',6a,6b,7,7',7'a,8,11a,11b-octadecahydro-3-hydroxy-3',6',10,11b-tetramethyl-,(2'S,3S,3'S,3'aS,4aS,6'S,6aS,6bS
• (3beta,5alpha,17beta,20S,22S,23S)-3-hydroxy-5,6-dihydro-17,23-epoxyveratraman-11-one
• Songbaisine
• Songbaisine A
• Songbaisine B
• (3S,3'S,3'aS,4aS,6'S,6aS,6bS,7'aS,9S,11aS,11bS)-3-hydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,4a,5,6,6a,6b,7,8,11a-dodecahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-11-one
• 142631-45-6

• Inchi： 1S/C27H41NO3/c1-14-11-21-24(28-13-14)16(3)27(31-21)10-8-19-20-6-5-17-12-18(29)7-9-26(17,4)23(20)25(30)22(19)15(27)2/h14,16-21,23-24,28-29H,5-13H2,1-4H3/t14-,16-,17-,18-,19-,20-,21-,23+,24-,26-,27+/m0/s1
• InChI Key： YQGYDJYDIWCHOB-SZKIHVIJSA-N
• SMILES： O1[C@H]2C[C@H](C)CN[C@H]2[C@H](C)[C@]21C(C)=C1C([C@H]3[C@@H](CC[C@H]4C[C@H](CC[C@]34C)O)[C@@H]1CC2)=O

Computed Properties

• Exact Mass: 427.309
• Monoisotopic Mass: 427.309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 579.6°Cat760mmHg
• Flash Point: 304.3°C
• Refractive Index: 1.577